Cas no 26231-22-1 (5-Chloro-6-methoxy-3,4-dihydro-1(2H)-naphthalenone)

• Product Name: 5-Chloro-6-methoxy-3,4-dihydro-1(2H)-naphthalenone
• CAS No: 26231-22-1
• MF: C₁₁H₁₁ClO₂
• MW: 210.656842470169
• MDL: MFCD18648274
• CID: 4711943
• PubChem ID: 13067345
• Update Time: 2025-09-24

5-Chloro-6-methoxy-3,4-dihydro-1(2H)-naphthalenone Chemical and Physical Properties

Names and Identifiers

• 5-chloro-6-methoxy-3,4-dihydro-1(2H)-naphthalenone
• IBVLQEIGMLJFFO-UHFFFAOYSA-N
• 5-chloro-6-methoxy-3,4-dihydronapthalene-1(2H)-one
• 5-CHLORO-6-METHOXY-3,4-DIHYDRONAPHTHALEN-1(2H)-ONE
• 5-Chloro-6-methoxy-3,4-dihydro-1(2H)-naphthalenone

• MDL： MFCD18648274
• Inchi： 1S/C11H11ClO2/c1-14-10-6-5-7-8(11(10)12)3-2-4-9(7)13/h5-6H,2-4H2,1H3
• InChI Key： IBVLQEIGMLJFFO-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC2C(CCCC=21)=O)OC

Computed Properties

• Exact Mass: 210.0447573g/mol
• Monoisotopic Mass: 210.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 2.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on 5-Chloro-6-methoxy-3,4-dihydro-1(2H)-naphthalenone

5-Chloro-6-methoxy-3,4-dihydro-1(2H)-naphthalenone (CAS No. 26231-22-1)

5-Chloro-6-methoxy-3,4-dihydro-1(2H)-naphthalenone, also known by its CAS registry number CAS No. 26231-22-1, is a structurally complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of naphthalenones, which are derivatives of naphthalene with a ketone functional group. The presence of a chlorine atom at the 5-position and a methoxy group at the 6-position introduces unique electronic and steric properties, making it a valuable molecule for various applications.

The synthesis of 5-Chloro-6-methoxy-3,4-dihydro-1(2H)-naphthalenone typically involves multi-step organic reactions, often utilizing Friedel-Crafts acylation or other electrophilic aromatic substitution techniques. The dihydro structure at positions 3 and 4 suggests that this compound may undergo further oxidation or reduction reactions to explore its reactivity and potential applications in drug design.

Recent studies have highlighted the potential of CAS No. 26231-22-1 as a precursor in the synthesis of bioactive compounds. For instance, researchers have reported its role in the development of anti-inflammatory agents and antioxidants due to its ability to modulate cellular signaling pathways. The methoxy group at position 6 contributes to increased lipophilicity, enhancing its bioavailability when used in pharmaceutical formulations.

In addition to its pharmacological applications, 5-Chloro-6-methoxy-3,4-dihydro-1(2H)-naphthalenone has been explored for its photochemical properties. Under UV light irradiation, this compound exhibits fluorescence characteristics that make it a candidate for use in optoelectronic materials and sensors. The chlorine atom at position 5 plays a critical role in tuning the absorption spectrum, enabling selective detection of environmental pollutants.

The structural uniqueness of CAS No. 26231-22-1 also makes it an interesting subject for theoretical studies. Computational chemistry methods, such as density functional theory (DFT), have been employed to investigate its electronic structure and reactivity patterns. These studies provide insights into the molecule's potential as a catalyst or template in organic synthesis.

In conclusion, 5-Chloro-6-methoxy-3,4-dihydro-1(2H)-naphthalenone (CAS No. 26231– ) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers in drug discovery, material science, and organic synthesis.